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Compound of Interest

Compound Name: (S)-ZINC-3573

Cat. No.: B10814342 Get Quote

Introduction

(S)-ZINC-3573 is the inactive enantiomer of (R)-ZINC-3573, a potent and selective agonist for

the Mas-related G-protein coupled receptor X2 (MRGPRX2).[1] MRGPRX2 is a primate-

exclusive receptor expressed in sensory neurons and mast cells, playing a role in neurogenic

inflammation, pain, and itch.[2] In research settings, (S)-ZINC-3573 serves as an essential

negative control.[3] Its use allows researchers to differentiate specific MRGPRX2-mediated

effects of the active (R)-enantiomer from any non-specific or off-target activities, ensuring the

validation of experimental results.[3] (S)-ZINC-3573 displays no significant activity on

MRGPRX2 at concentrations below 100 μM.[1][2][3]

Biological Context: MRGPRX2 Signaling

The diagram below illustrates the differential activity of the (R) and (S) enantiomers of ZINC-

3573 on the MRGPRX2 signaling pathway. The active (R)-enantiomer binds to and activates

the MRGPRX2 receptor, leading to downstream signaling cascades such as intracellular

calcium release and mast cell degranulation.[4] The (S)-enantiomer does not activate the

receptor and is used to control for non-receptor-mediated effects.
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Caption: Differential effects of ZINC-3573 enantiomers on the MRGPRX2 pathway.

Physicochemical and Handling Data
All quantitative data for (S)-ZINC-3573 is summarized in the table below for quick reference.

Proper handling and storage are critical to maintain the compound's integrity.
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Property Data Reference(s)

Molecular Formula C₁₈H₂₁N₅ [4]

Molecular Weight 307.39 g/mol

CAS Number 2095596-11-3

Appearance White to beige powder [5]

Purity ≥98% (HPLC)

Solubility

Soluble in DMSO up to 10 mM

or 5 mg/mL (warming may be

required)

[2]

Storage (Solid)

Short-term (weeks) at 2-8°C;

Long-term (months to years) at

-20°C

[3]

Storage (Stock Solution)

Aliquot and store at -20°C for

up to 1 month or -80°C for up

to 6 months. Avoid repeated

freeze-thaw cycles.

[1][2]

Experimental Protocol: Preparation of 10 mM Stock
Solution
Objective: To prepare a 10 mM stock solution of (S)-ZINC-3573 using Dimethyl Sulfoxide

(DMSO) as the solvent.

Materials:

(S)-ZINC-3573 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL)

Calibrated precision balance
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Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions:

(S)-ZINC-3573 may cause skin irritation (Hazard Statement H315).

Handle the compound in accordance with standard laboratory safety procedures.

Wear appropriate PPE at all times.

Calculation: To prepare a 10 mM stock solution, the required mass of (S)-ZINC-3573 must be

calculated based on its molecular weight (307.39 g/mol ).

Mass (mg) = Desired Volume (mL) × Desired Concentration (mM) × Molecular Weight (

g/mol ) / 1000

For 1 mL of 10 mM stock: Mass = 1 mL × 10 mmol/L × 307.39 g/mol = 3.0739 mg

Procedure:

Preparation: Before opening, allow the vial of (S)-ZINC-3573 powder to equilibrate to room

temperature for at least 15-20 minutes to prevent condensation.

Weighing: Carefully weigh out the calculated amount of (S)-ZINC-3573 (e.g., 3.07 mg for a 1

mL stock) and place it into a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of DMSO (e.g., 1 mL) to the microcentrifuge

tube containing the powder.

Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the

compound. If necessary, gently warm the solution (e.g., in a 37°C water bath) to ensure it is

clear and fully dissolved.
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Verification: Visually inspect the solution to confirm that all solid material has dissolved

completely.

Aliquoting: To avoid degradation from multiple freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile microcentrifuge tubes.[1][2]

Storage: Clearly label all aliquots with the compound name, concentration, date, and solvent.

Store immediately at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Experimental Workflow
The following diagram outlines the logical flow of the stock solution preparation protocol.
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Caption: Step-by-step workflow for preparing (S)-ZINC-3573 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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